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Compound of Interest

Compound Name: 2,5,6-Trichloronicotinoyl chloride

Cat. No.: B3273326 Get Quote

Technical Support Center: 2,5,6-
Trichloronicotinoyl Chloride
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and use of 2,5,6-Trichloronicotinoyl
chloride.

Safety and Hazard Information
2,5,6-Trichloronicotinoyl chloride is a corrosive and moisture-sensitive compound that

requires strict safety protocols.

GHS Hazard Classification:

Skin Corrosion (Category 1B/1C)

Serious Eye Damage (Category 1)

Corrosive to metals (Category 1)

Hazard Statements:

H314: Causes severe skin burns and eye damage.
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H290: May be corrosive to metals.

Precautionary Statements:

Prevention:

P260: Do not breathe dust.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Physical and Chemical Properties
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Property Value Source

CAS Number 58584-88-6 [1][2]

Molecular Formula C₆HCl₄NO [2]

Molecular Weight 244.89 g/mol [3]

Appearance Data not available

Melting Point Data not available [3]

Boiling Point Data not available [3]

Solubility Reacts with water.[4] [4]

Troubleshooting Guide
This guide addresses common issues encountered during experiments with 2,5,6-
Trichloronicotinoyl chloride.

Q1: My reaction is sluggish or has failed to produce the desired product.

A1: The most common cause of reaction failure is the degradation of the 2,5,6-
Trichloronicotinoyl chloride starting material due to moisture. This compound is highly

moisture-sensitive.[5]

Verify Reagent Quality: Ensure the reagent was stored in a tightly sealed container under an

inert atmosphere (e.g., nitrogen or argon) and in a dry environment.

Use Anhydrous Conditions: All solvents and other reagents must be rigorously dried before

use. Glassware should be oven-dried or flame-dried immediately before the experiment.

Check Reaction Temperature: Some reactions may require specific temperature control.

Ensure your reaction is proceeding at the optimal temperature.

Inert Atmosphere: Perform the reaction under an inert atmosphere to prevent atmospheric

moisture from interfering.

Q2: I observe fuming when I open the reagent bottle.
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A2: This is a strong indication of moisture contamination. The acyl chloride is reacting with

atmospheric water vapor to produce hydrogen chloride (HCl) gas, which is visible as fumes.

The reagent may be partially or fully hydrolyzed and may not be suitable for your reaction. It is

critical to handle the material in a well-ventilated fume hood.

Q3: The product yield is low, and I have a significant amount of a water-soluble byproduct.

A3: This suggests that your starting material or reaction solvent contained water. 2,5,6-
Trichloronicotinoyl chloride readily hydrolyzes to 2,5,6-trichloronicotinic acid. This acid

byproduct is more water-soluble than the desired product and can lead to low yields and

purification challenges. To avoid this, strictly adhere to anhydrous techniques.

Q4: During workup with an aqueous solution, the mixture becomes very hot.

A4: The reaction of unreacted 2,5,6-Trichloronicotinoyl chloride with water is exothermic.

When quenching the reaction, perform the addition of the aqueous solution slowly and with

external cooling (e.g., an ice bath) to manage the heat generated.
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Troubleshooting Experimental Failures

Reaction Incomplete or Failed

Was the reagent exposed to air/moisture?

Were anhydrous solvents and
reagents used?

No

Root Cause: Reagent Hydrolysis.
Action: Use a fresh, properly stored

batch of reagent.

Yes

Was the reaction run
under an inert atmosphere?

Yes

Root Cause: Water in reaction.
Action: Rigorously dry all solvents,

reagents, and glassware.

No

Root Cause: Atmospheric moisture.
Action: Improve inert atmosphere setup.

No

Review other parameters:
- Temperature
- Stoichiometry
- Reaction Time

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for reactions involving 2,5,6-Trichloronicotinoyl chloride.

Frequently Asked Questions (FAQs)
Q: What is the primary hazard of this chemical? A: It is highly corrosive and causes severe skin

burns and eye damage. It also reacts with water, which can generate corrosive HCl gas.
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Q: What personal protective equipment (PPE) should I wear? A: Always wear chemical-

resistant gloves (e.g., impervious gloves), safety goggles or a face shield, and a lab coat.[5] All

handling should be done inside a certified chemical fume hood.

Q: How should I store 2,5,6-Trichloronicotinoyl chloride? A: Store in a tightly closed

container in a cool, dry, and well-ventilated area away from incompatible materials like water

and strong oxidizing agents.[5][6][7] The container should be kept under a dry, inert

atmosphere. It is designated as a corrosive material and should be stored in a corrosives area.

[5]

Q: What should I do in case of a spill? A: Evacuate the area. Wearing full PPE, cover the spill

with an inert absorbent material like sand, silica gel, or vermiculite.[6][7] Collect the material

into a suitable, closed container for disposal.[6][7] Avoid generating dust. Do not use water to

clean the spill as it will react. Prevent the spill from entering drains.

Q: What is the correct first aid procedure for exposure? A:

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[7]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes,

removing contact lenses if possible. Seek immediate medical attention from an

ophthalmologist.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]

Q: How should I dispose of waste containing this chemical? A: Dispose of contents/container to

an approved waste disposal plant.[5] Chemical waste generators must consult local, regional,

and national hazardous waste regulations to ensure complete and accurate classification.[5][6]

Experimental Protocol: Synthesis of 2,5,6-
Trichloropyridin-3-amide
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This protocol is adapted from a general procedure for the synthesis of 2,5,6-trichloropyridin-3-

amide.[8]

Materials:

2,5,6-Trichloronicotinoyl chloride

Dioxane (anhydrous)

Ammonium hydroxide (28% aqueous solution)

Dichloromethane

Anhydrous sodium sulfate

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere, dissolve 2,5,6-Trichloronicotinoyl chloride (1.0 eq) in anhydrous dioxane.

Cool the solution to 0 °C using an ice bath.

Slowly add concentrated ammonium hydroxide (28% NH₃ solution) dropwise to the stirred

solution at 0 °C.

After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional

10 minutes.

Transfer the reaction mixture to a separatory funnel and extract the product with

dichloromethane (3x volumes).

Combine the organic layers.

Dry the combined organic phase over anhydrous sodium sulfate.

Filter the mixture to remove the drying agent.
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Concentrate the filtrate under reduced pressure to yield the crude 2,5,6-trichloropyridin-3-

amide.

Safety Notes:

The reaction is exothermic and should be performed with cooling.

Ammonia and dichloromethane are volatile and should be handled in a fume hood.

Always wear appropriate PPE, including gloves, lab coat, and eye protection.

2,5,6-Trichloronicotinoyl
Chloride

2,5,6-Trichloronicotinic Acid
(Inactive Byproduct)

Hydrolysis Reaction
(Undesired)

HCl Gas (Corrosive Fumes) Desired Amide Product

Amination Reaction
(Desired)

Amine Hydrochloride Salt

H₂O (Moisture) Nucleophile (R-NH₂)

Click to download full resolution via product page

Caption: Reactivity pathways for 2,5,6-Trichloronicotinoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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